Cas no 21593-22-6 ( )

• Product Name: &nbsp
• CAS No: 21593-22-6
• MF: C₁₇H₁₇N₃O₆S₂
• MW: 423.463381528854
• CID: 911913
• PubChem ID: 320998
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC270289
• DTXSID80313443
• 21593-22-6
• 3-(acetyloxymethyl)-8-oxo-7-[(2-pyridin-2-ylsulfanylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• NSC-270289
•  

• Inchi： 1S/C17H17N3O6S2/c1-9(21)26-6-10-7-28-16-13(15(23)20(16)14(10)17(24)25)19-11(22)8-27-12-4-2-3-5-18-12/h2-5,13,16H,6-8H2,1H3,(H,19,22)(H,24,25)
• InChI Key： HTQGXEDPVLPVPW-UHFFFAOYSA-N
• SMILES： S1CC(COC(C)=O)=C(C(=O)O)N2C(C(C12)NC(CSC1C=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 423.05601
• Monoisotopic Mass: 423.05587762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 177Ų

Experimental Properties

• PSA: 125.9